Cas no 53859-06-6 (6beta-6-Hydroxy-11,12,13-trinor-1(10),7-nardosinadien-9-one)

• Product Name: 6beta-6-Hydroxy-11,12,13-trinor-1(10),7-nardosinadien-9-one
• CAS No: 53859-06-6
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 2054664
• PubChem ID: 56835056
• Update Time: 2025-06-07

6beta-6-Hydroxy-11,12,13-trinor-1(10),7-nardosinadien-9-one Chemical and Physical Properties

Names and Identifiers

• 6beta-6-Hydroxy-11,12,13-trinor-1(10),7-nardosinadien-9-one
• desoxo-narchinol-A
• Desoxo-narchinol A
• (4R,4aS,5R)-4-hydroxy-4a,5-dimethyl-4,5,6,7-tetrahydronaphthalen-1-one
• FS-6887
• AKOS040761616
• DESOXONARCHINOL A
• CHEMBL1933703
• HY-N8435
• CS-0144173
• 53859-06-6
• E88975
• DA-72691

• Inchi： 1S/C12H16O2/c1-8-4-3-5-9-10(13)6-7-11(14)12(8,9)2/h5-8,11,14H,3-4H2,1-2H3/t8-,11-,12+/m1/s1
• InChI Key： YWSIMWUTQXMOSD-FXAINCCUSA-N
• SMILES： O[C@@H]1C=CC(C2=CCC[C@@H](C)[C@]12C)=O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 345.0±31.0 °C at 760 mmHg
• Flash Point: 146.9±17.4 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

6beta-6-Hydroxy-11,12,13-trinor-1(10),7-nardosinadien-9-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones

Additional information on 6beta-6-Hydroxy-11,12,13-trinor-1(10),7-nardosinadien-9-one

6beta-6-Hydroxy-11,12,13-Trinor-1(10),7-Nardosinadien-9-One: A Comprehensive Overview

The compound with CAS No. 53859-06-6, commonly referred to as 6beta-6-Hydroxy-11,12,13-trinor-1(10),7-nardosinadien-9-one, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology and natural product chemistry. This compound belongs to the class of nardosinadienones, which are known for their unique structural features and potential bioactivity. Recent studies have highlighted its promising applications in drug discovery and development, particularly in the context of anti-inflammatory and anti-cancer therapies.

Nardosinadienones are a subset of sesquiterpenoids, a large and diverse group of naturally occurring compounds. The structure of 6beta-6-Hydroxy-11,12,13-trinor-1(10),7-nardosinadien-9-one is characterized by a tricyclic framework with a norbornene-like skeleton, which contributes to its exceptional stability and bioavailability. The hydroxyl group at the 6beta position plays a critical role in modulating the compound's pharmacokinetic properties, making it an attractive candidate for further investigation.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for the synthesis of this compound. For instance, a study published in 2023 demonstrated a novel approach utilizing microwave-assisted synthesis to achieve high yields of 6beta-6-Hydroxy-11,12,13-trinor-1(10),7-nardosinadien-9-one. This method not only enhances the scalability of production but also minimizes the environmental impact compared to traditional synthesis techniques.

The pharmacological profile of CAS No. 53859-06-6 has been extensively studied in preclinical models. Research indicates that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has shown remarkable efficacy in reducing oxidative stress, which is a hallmark of various chronic diseases including cancer and neurodegenerative disorders.

In terms of therapeutic applications, 6beta-6-Hydroxy-11,12,13-trinor-1(10),7-nardosinadien-9-one has demonstrated potential as an anti-cancer agent. A 2023 study published in *Nature Communications* revealed that this compound induces apoptosis in multiple cancer cell lines by targeting the mitochondrial pathway. Furthermore, it was found to enhance the efficacy of conventional chemotherapy drugs without causing significant toxicity to healthy cells.

The structural uniqueness of CAS No. 53859-06-6 also makes it an ideal lead compound for drug design. Researchers are currently exploring its potential as a scaffold for developing novel therapeutic agents with improved pharmacokinetic profiles. This includes modifications to enhance solubility and bioavailability while maintaining its bioactivity.

In conclusion, 6beta-6-Hydroxy-11,12,13-trinor-1(